Cas no 54582-90-0 (4-chloro-3,5-dimethyl-2-nitrophenol)
54582-90-0 structure
Product Name:4-chloro-3,5-dimethyl-2-nitrophenol
CAS No:54582-90-0
MF:C8H8ClNO3
MW:201.607021331787
CID:942076
PubChem ID:231829
Update Time:2025-04-19
4-chloro-3,5-dimethyl-2-nitrophenol Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-3,5-dimethyl-2-nitrophenol
- 2-Chlor-4-nitro-5-hydroxy-m-xylol
- 3,5-Dimethyl-4-chlor-2-nitro-phenol
- 4-Chlor-2-nitro-symm.-m-xylenol
- 4-Chlor-3,5-dimethyl-2-nitro-phenol
- 4-chloro-3,5-dimethyl-2-nitro-phenol
- AC1L5MJB
- AC1Q3L11
- AG-K-88299
- AR-1G1617
- CTK5A1789
- NSC28588
- AKOS008968433
- DTXSID90282878
- 54582-90-0
- SCHEMBL3118749
- NSC-28588
- YOTFJCRTPIJJFX-UHFFFAOYSA-N
-
- MDL: MFCD05811317
- Inchi: 1S/C8H8ClNO3/c1-4-3-6(11)8(10(12)13)5(2)7(4)9/h3,11H,1-2H3
- InChI Key: YOTFJCRTPIJJFX-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=C(C(=C1C)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 201.01934
- Monoisotopic Mass: 201.019271
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 3.3
Experimental Properties
- Density: 1.398
- Boiling Point: 288.5°C at 760 mmHg
- Flash Point: 128.3°C
- Refractive Index: 1.598
- PSA: 63.37
- LogP: 3.09380
4-chloro-3,5-dimethyl-2-nitrophenol Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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